Cas no 54906-38-6 (1-phenyl-1H-pyrazole-4-carbothioamide)

• Product Name: 1-phenyl-1H-pyrazole-4-carbothioamide
• CAS No: 54906-38-6
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• CID: 4032862
• PubChem ID: 15166190
• Update Time: 2025-06-07

1-phenyl-1H-pyrazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbothioamide, 1-phenyl-
• 1-phenyl-1H-pyrazole-4-carbothioamide
• CS-0252862
• G44974
• 54906-38-6
• EN300-61832
• ECA90638
• Z381355460
• 1-phenylpyrazole-4-carbothioamide
• AKOS009311876

• Inchi： 1S/C10H9N3S/c11-10(14)8-6-12-13(7-8)9-4-2-1-3-5-9/h1-7H,(H2,11,14)
• InChI Key： IOSFBUOSEDGEGN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=C(C(N)=S)C=N1

Computed Properties

• Exact Mass: 203.05171847Da
• Monoisotopic Mass: 203.05171847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.9Ų

Additional information on 1-phenyl-1H-pyrazole-4-carbothioamide

Introduction to 1H-Pyrazole-4-carbothioamide, 1-phenyl- (CAS No. 54906-38-6)

1H-Pyrazole-4-carbothioamide, 1-phenyl-, identified by its Chemical Abstracts Service (CAS) number 54906-38-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a scaffold that is widely recognized for its biological activity and structural versatility. The presence of both a carbothioamide functional group and a phenyl substituent makes it a particularly intriguing molecule for further exploration in drug discovery and development.

The structural motif of 1H-Pyrazole-4-carbothioamide, 1-phenyl- combines the nitrogen-rich pyrazole ring with a sulfur-containing carbothioamide moiety, which is known to exhibit various pharmacological properties. The phenyl group appended to the pyrazole ring not only enhances the lipophilicity of the molecule but also introduces potential sites for further chemical modification, enabling the design of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on pyrazole derivatives. The unique combination of electronic and steric properties offered by 1H-Pyrazole-4-carbothioamide, 1-phenyl- makes it a promising candidate for investigating its potential as an intermediate in the synthesis of bioactive molecules. Specifically, the carbothioamide group has been implicated in various biological processes, including enzyme inhibition and receptor binding, which are critical for developing new drugs.

One of the most compelling aspects of 1H-Pyrazole-4-carbothioamide, 1-phenyl- is its potential application in the development of small-molecule inhibitors targeting inflammatory and immunomodulatory pathways. Recent studies have demonstrated that pyrazole-based compounds can modulate the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. The sulfur atom in the carbothioamide group may further enhance binding affinity to these targets, making 1H-Pyrazole-4-carbothioamide, 1-phenyl- a valuable scaffold for designing anti-inflammatory agents.

Moreover, the phenyl substituent in 1H-Pyrazole-4-carbothioamide, 1-phenyl- can be leveraged to optimize pharmacokinetic properties such as solubility and metabolic stability. This is particularly important for drug candidates that are intended for oral administration or systemic delivery. By fine-tuning the electronic and steric environment around the phenyl ring, researchers can influence how the molecule interacts with biological membranes and metabolic enzymes, thereby improving its overall bioavailability.

The synthesis of 1H-Pyrazole-4-carbothioamide, 1-phenyl- involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the desired pyrazole core efficiently. These approaches not only ensure scalability but also allow for rapid diversification of the molecular structure through combinatorial chemistry strategies.

In academic research circles, 1H-Pyrazole-4-carbothioamide, 1-phenyl- has been explored as a precursor for generating libraries of bioactive compounds. High-throughput screening (HTS) campaigns have been conducted using this scaffold to identify novel molecules with therapeutic potential. The results from these studies suggest that derivatives of this compound may exhibit efficacy against a range of diseases, including cancer and neurodegenerative disorders.

The pharmacological profile of 1H-Pyrazole-4-carbothioamide, 1-phenyl- is further enriched by its ability to engage with multiple biological targets simultaneously. This polypharmacological activity is increasingly recognized as a strategy to enhance therapeutic outcomes by addressing complex disease mechanisms through multiple pathways. For instance, compounds derived from this scaffold have shown promise in preclinical models for their ability to modulate both central nervous system (CNS) receptors and peripheral inflammatory responses.

The role of computational chemistry in optimizing 1H-Pyrazole-4-carbothioamide, 1-phenyl-'s pharmacological properties cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying key interactions between this compound and its biological targets. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process and prioritize promising candidates for further development.

Ethical considerations are paramount when conducting research involving novel chemical entities like 1H-Pyrazole-4-carbothioamide, 1-phenyl. Ensuring that synthetic protocols adhere to environmental regulations and safety standards is essential for responsible innovation. Furthermore, collaboration between academic institutions and pharmaceutical companies can foster interdisciplinary approaches that maximize the potential impact of this research while maintaining high ethical standards.

The future directions for studying 1H-Pyrazole-4-carbothioamide, 1-phenyl include exploring its role in precision medicine applications. By leveraging genetic and genomic data to tailor drug design strategies, researchers can develop personalized therapeutics that are more effective for individual patients. This approach aligns with broader trends in pharmaceutical research aimed at creating treatments that are both targeted and highly efficient.

In conclusion, 1H-Pyrazole-4-carbothioamide, 1-phenoxybenzamidine, identified by CAS number54906-38^-6, represents a significant advancement in medicinal chemistry due to its versatile structural framework and promising biological activities.
Its potential applications span across multiple therapeutic areas, making it an invaluable asset in ongoing drug discovery efforts.
As research continues, we can anticipate further insights into how this compound
and its derivatives can contribute
to improving human health outcomes worldwide.